molecular formula C22H25NO4 B6255131 (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid CAS No. 2219353-83-8

(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid

Cat. No. B6255131
CAS RN: 2219353-83-8
M. Wt: 367.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains a fluorenylmethyloxycarbonyl (Fmoc) group, which is a common protecting group used in peptide synthesis. The Fmoc group is often used to protect the amino group during peptide synthesis, and can be removed under mild basic conditions .


Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of the Fmoc-protected amino acid with the appropriate alkyl group. This could be achieved using standard peptide coupling reagents such as carbodiimides or uronium salts .


Chemical Reactions Analysis

As an amino acid derivative, this compound could participate in a variety of chemical reactions. The carboxylic acid group could react with bases, forming salts, or with alcohols, forming esters. The Fmoc group could be removed under mild basic conditions, revealing a free amino group .

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s used in the context of peptide synthesis, the Fmoc group serves to protect the amino group during the synthesis process, preventing it from reacting until the desired time .

Future Directions

The use of Fmoc-protected amino acids in peptide synthesis is a well-established field, and research continues to be conducted to develop more efficient and versatile synthetic methods . This compound, with its unique structure, could potentially find use in the synthesis of novel peptides.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid involves the protection of the amine group, followed by the coupling of the protected amine with the acid. The fluorenylmethoxycarbonyl (Fmoc) group will be used to protect the amine group, and the coupling reaction will be carried out using standard peptide coupling reagents.", "Starting Materials": [ "4,4-dimethylpentanoic acid", "9H-fluorene", "N,N-dimethylformamide (DMF)", "N,N-diisopropylethylamine (DIPEA)", "N-hydroxysuccinimide (NHS)", "1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)", "Fmoc-protected amino acid" ], "Reaction": [ "1. Synthesis of Fmoc-protected amine: Fmoc-protected amine will be synthesized by reacting the amine with Fmoc-OSu in DMF in the presence of DIPEA.", "2. Protection of amine: The amine group of the amino acid will be protected by reacting it with the Fmoc-protected amine in DMF in the presence of DIPEA.", "3. Coupling reaction: The protected amine will be coupled with the acid using EDC and NHS in DMF in the presence of DIPEA.", "4. Deprotection: The Fmoc group will be removed using piperidine in DMF.", "5. Purification: The product will be purified using standard chromatographic techniques." ] }

CAS RN

2219353-83-8

Product Name

(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid

Molecular Formula

C22H25NO4

Molecular Weight

367.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.